N-cyclohexyl-2-(4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-oxoquinolin-1(2H)-yl)acetamide

• IUPAC Name: N-cyclohexyl-2-[4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C22H24N4O3/c27-19(23-15-6-2-1-3-7-15)13-26-18-9-5-4-8-16(18)17(12-20(26)28)22-24-21(25-29-22)14-10-11-14/h4-5,8-9,12,14-15H,1-3,6-7,10-11,13H2,(H,23,27)
• InChI Key: CBMKTQJZQAKYGA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CN2C3=CC=CC=C3C(=CC2=O)C4=NC(=NO4)C5CC5
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol

Description

N-cyclohexyl-2-(4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-oxoquinolin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C22H24N4O3 and its molecular weight is 392.459. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-(4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-oxoquinolin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-(4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-oxoquinolin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

a. Anticancer Properties: Oxadiazole derivatives have demonstrated potential as anticancer agents. Researchers have explored their ability to inhibit tumor growth, induce apoptosis, and interfere with cancer cell signaling pathways. Further studies on this specific compound could reveal its efficacy against specific cancer types.

b. Vasodilators: Certain oxadiazole derivatives exhibit vasodilatory effects, which can be beneficial for managing cardiovascular conditions. Investigating the vasodilatory properties of our compound could provide insights into its potential therapeutic use.

c. Anticonvulsants: The central nervous system is another area of interest. Oxadiazoles have been investigated as anticonvulsants, and our compound might contribute to this field by modulating neuronal activity.

d. Antidiabetic Agents: Given the global prevalence of diabetes, compounds with antidiabetic properties are highly sought after. Oxadiazoles have shown promise in this regard, and our compound could be evaluated for its effects on glucose metabolism and insulin sensitivity.

e. Miscellaneous Applications: Beyond the specific categories mentioned above, oxadiazoles have been explored for various other applications. These include anti-inflammatory effects, antimicrobial activity, and potential use as enzyme inhibitors. Investigating our compound’s behavior in these contexts could yield valuable insights.

Material Science

The presence of two carbon atoms in oxadiazoles allows for diverse functionalization. Researchers have explored their use as aromatic linkers in material science. Investigating our compound’s behavior in this context could contribute to the development of novel materials.

• Oxadiazoles: Moiety to Synthesis and Utilize
• Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery
• Synthesis and Reactivity of 1,2,4-Oxadiazolium Salts.